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Compound of Interest

Compound Name: 8-Bromooctanoic acid

Cat. No.: B104365 Get Quote

Essential Safety and Handling Guide for 8-
Bromooctanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

8-Bromooctanoic acid. Adherence to these procedures is critical for ensuring personnel

safety and proper disposal.

Understanding the Hazards
8-Bromooctanoic acid is a corrosive solid that poses significant health risks upon contact.[1]

[2][3] It can cause severe skin burns, eye damage, and respiratory tract irritation.[1][2][3]

Ingestion can lead to severe burns of the digestive tract.[1] It is crucial to handle this chemical

with appropriate precautions in a controlled laboratory environment.

Hazard Classification:
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Hazard Class Category Description

Skin Corrosion/Irritation 1B
Causes severe skin burns and

eye damage.[2][3]

Serious Eye Damage/Irritation 1
Causes serious eye damage.

[2][3]

Specific target organ toxicity

(single exposure)
3

May cause respiratory

irritation.[2][3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[4]

Required PPE for Handling 8-Bromooctanoic Acid:

Body Part Protection Material/Standard

Eyes/Face
Chemical safety goggles and a

face shield

Goggles should conform to

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[3] A face shield provides

additional protection from

splashes.[5]

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended.[4][5]

Body
Chemical-resistant lab coat or

apron

To protect skin and clothing

from splashes or spills.[4][5]

Respiratory
NIOSH/MSHA approved

respirator

Required if working outside a

fume hood or if dust is

generated. Use a respirator

with an appropriate cartridge

for organic vapors and acid

gases.[1][6]
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Safe Handling and Storage
Operational Plan:

Preparation:

Read and understand the Safety Data Sheet (SDS) for 8-Bromooctanoic acid before

starting any work.[6]

Ensure that a chemical fume hood is operational and available for all manipulations of the

solid.[1][5]

Locate the nearest eyewash station and safety shower and confirm they are accessible

and functional.[1][3]

Have a spill kit readily available.

Handling:

Conduct all weighing and transfers of 8-Bromooctanoic acid inside a chemical fume

hood to avoid inhalation of dust.[1][7]

Avoid direct contact with the skin, eyes, and clothing.[1]

When dissolving, slowly add the 8-Bromooctanoic acid to the solvent to control any

potential exothermic reactions.[7]

Keep containers tightly closed when not in use.[1]

Storage:

Store 8-Bromooctanoic acid in a cool, dry, well-ventilated area designated for corrosive

materials.[1][3]

Keep the container tightly closed.[1]

Store away from incompatible materials such as strong reducing agents and oxidizing

agents.[2]
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Emergency Procedures
Exposure Response:

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15-30 minutes, occasionally lifting the

upper and lower eyelids.[1] Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[1] Seek immediate medical

attention.[1]

Inhalation

Move the victim to fresh air immediately.[1] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.[1]

Spill Response:

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, preferably with an exhaust hood.

Contain: For a small spill, create a dike around the spill using an inert absorbent material like

sand, vermiculite, or a commercial spill absorbent for acids.[8][9]

Neutralize: Cautiously neutralize the spill with a suitable agent such as sodium bicarbonate

or a commercial acid neutralizer.[8]
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Clean-up: Once neutralized, carefully sweep or scoop up the material and place it into a

suitable, labeled container for disposal.[6]

Decontaminate: Clean the spill area with soap and water.

For large spills, evacuate the area and call emergency services.

Disposal Plan
Waste Collection: All waste containing 8-Bromooctanoic acid, including contaminated PPE

and spill cleanup materials, must be collected in a designated, properly labeled, and sealed

hazardous waste container.

Disposal: Dispose of the chemical waste through a licensed professional waste disposal

service.[6] Do not dispose of it down the drain or in the regular trash.[6] Follow all local,

state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
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Safe Handling and Disposal of 8-Bromooctanoic Acid

Preparation
- Review SDS

- Verify Fume Hood
- Locate Safety Equipment

- Prepare Spill Kit

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

Handling in Fume Hood
- Weigh and Transfer

- Avoid Dust Generation
- Keep Container Closed

Experiment/Procedure

Emergency Procedures
- Exposure: First Aid

- Spill: Evacuate, Contain, Neutralize

Decontamination
- Clean Work Area

- Decontaminate Equipment

Waste Disposal
- Collect in Labeled Container

- Store in Designated Area

Doff PPE
- Remove Gloves, Coat, Goggles

- Wash Hands Thoroughly

Professional Waste Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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